1-(3-Bromopropyl)-3-(difluoromethoxy)-2-nitrobenzene

• Molecular Formula: C10H10BrF2NO3
• Molecular Weight: 310.09 g/mol
• IUPAC Name: 1-(3-bromopropyl)-3-(difluoromethoxy)-2-nitrobenzene
• InChI: InChI=1S/C10H10BrF2NO3/c11-6-2-4-7-3-1-5-8(17-10(12)13)9(7)14(15)16/h1,3,5,10H,2,4,6H2
• InChI Key: UULHPMPUAABCOO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)OC(F)F)[N+](=O)[O-])CCCBr

Description

1-(3-Bromopropyl)-3-(difluoromethoxy)-2-nitrobenzene is a brominated aromatic compound featuring a nitro group at the ortho position and a difluoromethoxy substituent at the meta position.

Comparison with Similar Compounds

Substituent Effects: Nitro vs. Halogen Groups

Compound Name	Substituents (Position)	Molecular Weight (g/mol)	Boiling Point (°C)	Key Reactivity/Applications
1-(3-Bromopropyl)-2-chlorobenzene	Cl (ortho), Br (propyl chain)	~213.5	Not reported	Suzuki coupling precursors
1-Bromo-2-nitrobenzene	Br (ortho), NO₂ (para)	202.01	261	Soluble in alcohols; nitration intermediate
Target Compound	NO₂ (ortho), OCHF₂ (meta)	~315.0 (estimated)	~324.6 (predicted)	Potential pharmaceutical intermediate

Key Observations :

• The nitro group in the target compound enhances polarity compared to halogenated analogs, likely increasing solubility in polar aprotic solvents.
• The difluoromethoxy group (OCHF₂) offers metabolic stability compared to non-fluorinated ethers, a trait valuable in drug design .

Chain Length and Functional Group Positioning

Compound Name	Chain Structure	Yield in Synthesis	Key Spectral Data
1-Bromo-2-(3-bromopropyl)benzene	3-bromopropyl chain (ortho-Br)	95%	Matches literature NMR
1-(3-Bromopropyl)-1H-indole	3-bromopropyl chain (N-linked)	Not reported	CAS: 125334-52-3
Target Compound	3-bromopropyl chain (meta-OCHF₂)	Not reported	Predicted IR: C-F ~1200 cm⁻¹

Key Observations :

• The 3-bromopropyl chain is synthetically accessible via alcohol bromination (e.g., 3-(2-Bromophenyl)propan-1-ol → 95% yield) .
• Positioning the nitro group at the ortho position may sterically hinder electrophilic substitution reactions compared to para-substituted analogs .

Electronic Effects: Fluorinated vs. Non-Fluorinated Analogs

Compound Name	Substituent	Electronic Effect	Applications
1-(3-Bromopropyl)-3-(trifluoromethyl)benzene	CF₃ (meta)	Strong electron-withdrawing	Materials science
1-(3-Chloropropyl)-1H-imidazole	Cl (propyl chain)	Moderate polarizability	Ionic liquids
Target Compound	OCHF₂ (meta)	Moderate electron-withdrawing	Drug candidates (e.g., kinase inhibitors)

Key Observations :

• The target compound’s nitro group may facilitate reduction to an amine, enabling further derivatization in medicinal chemistry .